4-Chloro-3-cyclopropyl-1,2-oxazole-5-sulfonyl chloride

• IUPAC Name: 4-chloro-3-cyclopropyl-1,2-oxazole-5-sulfonyl chloride
• InChI: InChI=1S/C6H5Cl2NO3S/c7-4-5(3-1-2-3)9-12-6(4)13(8,10)11/h3H,1-2H2
• InChI Key: OFLNGXQJMWFULJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NOC(=C2Cl)S(=O)(=O)Cl
• Molecular Formula: C6H5Cl2NO3S
• Molecular Weight: 242.08 g/mol
• CAS RN: 1955541-07-7

Description

4-Chloro-3-cyclopropyl-1,2-oxazole-5-sulfonyl chloride is a chemical compound with the molecular formula C6H5Cl2NO3S. It has a molecular weight of 242.08.

Molecular Structure Analysis

The molecular structure of this compound consists of a cyclopropyl group attached to the 3rd position of an oxazole ring, which is a five-membered ring containing two heteroatoms (one oxygen and one nitrogen). The 4th position of the oxazole ring is substituted with a chlorine atom, and the 5th position is substituted with a sulfonyl chloride group.

Scientific Research Applications

Synthesis and Chemical Reactions

4-Chloro-3-cyclopropyl-1,2-oxazole-5-sulfonyl chloride is used in the synthesis of various heterocyclic compounds. For instance, its reaction with 5-amino-1H-pyrazoles and 5-amino-1H-1,2,4-triazole can lead to the formation of new heterocyclic systems like [1,3]oxazolo[5,4-d]pyrazolo[1,5-a]-pyrimidine and [1,3]oxazolo[5,4-d][1,2,4]triazolo[1,5-a]pyrimidine. This reaction is significant for the development of new compounds with potential applications in various fields (Kornienko et al., 2014).

Applications in Organic Synthesis

The compound is also a key ingredient in the synthesis of various organic compounds. For example, it is involved in the solid-phase synthesis of disubstituted 1,3-oxazolidin-2ones, where polymer-supported sulfonyl chloride is utilized. This method has implications in drug development due to its efficiency in producing a large number of structurally related molecules quickly (Holte et al., 1998).

Role in Heterocyclic Chemistry

This compound plays a crucial role in the field of heterocyclic chemistry. Its interactions with various compounds lead to the formation of novel heterocyclic compounds that have potential applications in medicinal chemistry and materials science. For instance, its interaction with N-sulfonyl propargylamides leads to the formation of sulfonylmethyl-substituted oxazoles, which are significant in the development of new therapeutic agents (Yu et al., 2013).

Mechanism of Action

The mechanism of action of 4-Chloro-3-cyclopropyl-1,2-oxazole-5-sulfonyl chloride is not specified in the sources I found. The mechanism of action would depend on the context in which this compound is used, such as its role in a chemical reaction or its interaction with biological systems.

Future Directions

The future directions for research and applications involving 4-Chloro-3-cyclopropyl-1,2-oxazole-5-sulfonyl chloride are not specified in the sources I found. The potential for future research and applications would depend on the unique properties and reactivity of this compound.